N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-4-(thiophen-2-yl)benzamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-4-thiophen-2-ylbenzamide
• InChI: InChI=1S/C20H15N3O2S/c24-20(15-7-5-14(6-8-15)18-4-2-12-26-18)23-13-16-19(22-10-9-21-16)17-3-1-11-25-17/h1-12H,13H2,(H,23,24)
• InChI Key: PVNXWNDQIODZOH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC=CN=C2CNC(=O)C3=CC=C(C=C3)C4=CC=CS4
• Molecular Formula: C20H15N3O2S
• Molecular Weight: 361.4 g/mol

Description

N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-4-(thiophen-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential therapeutic applications in various diseases.

Scientific Research Applications

Supramolecular Effects of Aromaticity

Research on compounds containing furan and thiophene, such as N-2-pyrazinyl-2-furancarboxamide and N-2-pyrazinyl-2-thiophenecarboxamide, indicates significant insights into the supramolecular effects of aromaticity on crystal packing. Heteroatom substitution from oxygen to sulfur in five-membered rings increases π-based interactions' effectiveness, highlighting the structural and electronic influence of aromatic heterocycles in supramolecular architectures (Rahmani et al., 2016).

Heterocyclic Synthesis

The synthesis of thiophenylhydrazonoacetates and their reactivity towards various nitrogen nucleophiles has been explored, yielding a diverse range of heterocyclic compounds. This study demonstrates the versatility of heterocyclic frameworks in synthesizing complex structures with potential pharmacological activities (Mohareb et al., 2004).

Electronic and Nonlinear Optical Properties

The facile synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki cross-coupling reactions and their electronic and nonlinear optical properties through DFT calculations have been reported. These studies provide valuable insights into the electronic delocalization and NLO behavior of such compounds, highlighting their potential in electronic and photonic applications (Ahmad et al., 2021).

Antimicrobial and Anticancer Activities

Research into the antimicrobial and anticancer activities of pyridine, thioamide, thiazole, urea, quinazoline, β-naphthyl carbamate, and pyrano[2,3-d]thiazole derivatives incorporating furan and pyrazole moieties has shown that these compounds exhibit significant biological activities. These findings underscore the importance of heterocyclic compounds in developing new therapeutic agents (Zaki et al., 2018).